2-Amino-2-(oxolan-2-yl)acetic acid

• IUPAC Name: 2-amino-2-(oxolan-2-yl)acetic acid
• InChI: InChI=1S/C6H11NO3/c7-5(6(8)9)4-2-1-3-10-4/h4-5H,1-3,7H2,(H,8,9)
• InChI Key: VNNXSYIKLNOOMH-UHFFFAOYSA-N
• Canonical SMILES: C1CC(OC1)C(C(=O)O)N
• Molecular Formula: C6H11NO3
• Molecular Weight: 145.16 g/mol
• CAS RN: 61886-75-7

Description

2-Amino-2-(oxolan-2-yl)acetic acid, also known as 2-amino-2-(tetrahydrofuran-2-yl)acetic acid, is a chemical compound with the molecular formula C6H11NO3 and a molecular weight of 145.16. It is typically stored at room temperature and appears as a powder.

Molecular Structure Analysis

The InChI code for this compound is 1S/C6H11NO3/c7-5(6(8)9)4-2-1-3-10-4/h4-5H,1-3,7H2,(H,8,9). This code provides a specific description of the compound’s molecular structure.

Physical And Chemical Properties Analysis

This compound has a predicted density of 1.277±0.06 g/cm3 and a predicted boiling point of 304.4±17.0 °C. It is a powder at room temperature.

Scientific Research Applications

Corrosion Inhibition

Amino acids, due to their amine and carboxylic acid functional groups, have been studied for their corrosion inhibitive properties on different metals. For instance, a study focused on the corrosion inhibition effects of various amino acids on Cu (111)/50 H2O interface, using quantum chemical calculations and molecular dynamic simulations, highlighting the potential of amino acids as corrosion inhibitors (Kaya et al., 2016).

Herbicide Activity

The crystal structure analysis of a pyridine herbicide, demonstrating the role of specific amino acid derivatives in agricultural chemistry, particularly in the development of herbicides, through hydrogen bonding and π–π interactions (Park et al., 2016).

Antioxidant and Enzyme Inhibition

Transition metal complexes with novel amino acid-bearing Schiff base ligand were synthesized and their antioxidant properties along with selective xanthine oxidase inhibitory activities were explored, indicating the potential therapeutic applications of such compounds (Ikram et al., 2015).

Liposome Coupling for Immunization

The synthesis of short polyoxyethylene-based heterobifunctional cross-linking reagents, aimed at coupling peptides to liposomes for immunization purposes, showcases the application of specific amino acid derivatives in enhancing drug delivery systems (Frisch et al., 1996).